3-methoxy-N-(4-methoxybenzo[d]thiazol-2-yl)-2-naphthamide

• IUPAC Name: 3-methoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)naphthalene-2-carboxamide
• InChI: InChI=1S/C20H16N2O3S/c1-24-15-8-5-9-17-18(15)21-20(26-17)22-19(23)14-10-12-6-3-4-7-13(12)11-16(14)25-2/h3-11H,1-2H3,(H,21,22,23)
• InChI Key: ZSMDXAZEDSJEGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC4=CC=CC=C4C=C3OC
• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol

Description

“3-methoxy-N-(4-methoxybenzo[d]thiazol-2-yl)-2-naphthamide” is a compound that contains a thiazole ring. Thiazole or 1,3-thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Molecular Structure Analysis

The structure of “this compound” was analyzed based on IR, 1H, 13C NMR and mass spectral data. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Mechanism of Action

While the specific mechanism of action for “3-methoxy-N-(4-methoxybenzo[d]thiazol-2-yl)-2-naphthamide” is not available, thiazole derivatives have been found in many potent biologically active compounds, such as antimicrobial, antifungal, antiviral, and antitumor or cytotoxic drug molecules.

Future Directions

Thiazole derivatives have shown diverse biological activities and have been the focus of many research studies. Future research could focus on exploring the potential applications of “3-methoxy-N-(4-methoxybenzo[d]thiazol-2-yl)-2-naphthamide” in various fields, including medicinal chemistry.